1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine

• Molecular Formula: C18H19N3O2S3
• Molecular Weight: 405.6 g/mol
• IUPAC Name: 2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]-4-thiophen-2-yl-1,3-thiazole
• InChI: InChI=1S/C18H19N3O2S3/c1-14-4-6-15(7-5-14)26(22,23)21-10-8-20(9-11-21)18-19-16(13-25-18)17-3-2-12-24-17/h2-7,12-13H,8-11H2,1H3
• InChI Key: FBMCTRUVJQNSQN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NC(=CS3)C4=CC=CS4

Description

1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of 1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine is not fully understood. However, it has been suggested that the compound exerts its biological activity by inhibiting the activity of certain enzymes and signaling pathways involved in cell proliferation and inflammation. For example, it has been reported to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins and play a role in tumor invasion and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the expression of inflammatory mediators. It has also been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine in lab experiments is its potential as a lead compound for the development of novel therapeutic agents. It has shown promising results in preclinical studies and has the potential to be developed into a drug candidate. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine. One direction is to investigate its potential as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its structure-activity relationship and optimize its pharmacological properties. Additionally, further studies are needed to elucidate its mechanism of action and to investigate its safety and toxicity profiles.

Synthesis Methods

The synthesis of 1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine involves the reaction of 4-(2-thienyl)-1,3-thiazol-2-amine and 1-(4-methylphenyl)-4-(piperazin-1-yl)butan-1-one in the presence of a base. The reaction proceeds through N-alkylation of the thiazole nitrogen with the piperazine moiety, followed by the formation of a sulfonamide linkage between the amine group of the thiazole and the carbonyl group of the ketone. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-[(4-Methylphenyl)sulfonyl]-4-[4-(2-thienyl)-1,3-thiazol-2-yl]piperazine has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit antimicrobial, antitumor, and anti-inflammatory activities. In particular, this compound has shown promising results in inhibiting the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been investigated for its potential as a therapeutic agent for inflammatory bowel disease and rheumatoid arthritis.